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Compound Name: N-(hydroxymethyl)nonanamide
CAS No.: 130535-83-0
Cat. No.: B137683
Get Quote
. J

Disclaimer: The following guide on N-(hydroxymethyl)nonanamide (CAS 130535-83-0) is
compiled from publicly available data and inferences drawn from structurally related
compounds due to the limited specific research on this molecule. All information should be
verified through independent experimental validation.

Introduction: Unveiling a Molecule of Latent
Potential

N-(hydroxymethyl)nonanamide is a chemical entity situated at the intersection of fatty acid
amides and N-methylol compounds. While specific, in-depth research on this particular
molecule is not extensively available in public literature, its structural motifs suggest a range of
potential applications, from a synthon in organic chemistry to a bioactive agent in drug
discovery. This technical guide aims to provide a comprehensive overview of N-
(hydroxymethyl)nonanamide, leveraging data from its constituent chemical classes to infer its
properties, potential synthesis, and prospective applications for researchers, scientists, and
drug development professionals.
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The core structure combines a nine-carbon aliphatic chain (nonanamide) with a reactive
hydroxymethyl group attached to the amide nitrogen. This unique combination imparts both
lipophilic characteristics, typical of fatty acid derivatives, and the potential for covalent
modification and cross-linking, characteristic of N-methylol compounds.

Physicochemical Properties: A Data-Driven Profile

Quantitative data for N-(hydroxymethylene)nonanamide is sparse. The most reliable
information is available from chemical databases, which provide computed properties.

Property Value Source
CAS Number 130535-83-0 [1][2]
Molecular Formula C10H21:NO2 [11[2]
Molecular Weight 187.28 g/mol [1]
IUPAC Name N-(hydroxymethyl)nonanamide  [1]
SMILES CCCCCCCCC(=O)NCO [1]
Predicted LogP 2.5 [1]
Predicted Hydrogen Bond

2 [1]
Donors
Predicted Hydrogen Bond

2 [1]

Acceptors

Synthesis and Characterization: A Proposed
Methodological Framework

While a specific, peer-reviewed synthesis protocol for N-(hydroxymethyl)nonanamide is not
readily available, a plausible synthetic route can be inferred from the well-established chemistry
of N-hydroxymethylation of amides. The most probable pathway involves the reaction of
nonanamide with formaldehyde.

Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for N-(hydroxymethyl)nonanamide.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on a similar synthesis of N-(hydroxymethylene)thioamides and should be
optimized for N-(hydroxymethyl)nonanamide.[3]

e Reaction Setup: In a round-bottom flask, suspend 1.0 mmol of nonanamide in 5-10 mL of an
aqueous ethanol solution.

o Reagent Addition: Add a molar excess (e.g., 5-10 equivalents) of aqueous formaldehyde
(37% solution) to the suspension.

o Reaction Conditions: Gently heat the reaction mixture with stirring. The temperature and
reaction time will need to be empirically determined, but a starting point could be 50-60°C for
2-4 hours. The progress of the reaction should be monitored by an appropriate technique,
such as Thin Layer Chromatography (TLC).

o Workup and Isolation: Upon completion, the reaction mixture is cooled to room temperature
and then to 0-4°C to induce precipitation of the product. The solid product is collected by
vacuum filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water or acetone.

o Characterization: The structure and purity of the final product should be confirmed by
standard analytical techniques:
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o H and 3C NMR Spectroscopy: To confirm the presence of the hydroxymethyl group and
the integrity of the nonanamide backbone.

o Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the
amide and hydroxyl functional groups.

o Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Potential Biological Activities and Therapeutic
Applications: An Extrapolation from Related
Compounds

Direct evidence of the biological activity of N-(hydroxymethyl)nonanamide is absent from the
scientific literature. However, by examining the activities of related long-chain fatty acid amides
and N-hydroxyamide derivatives, we can hypothesize potential areas of interest for future

research.

Inferred Biological Activity Landscape
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Caption: Inferred potential biological activities of N-(hydroxymethyl)nonanamide based on

related compound classes.
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Antimicrobial Activity: Fatty acid amides and their derivatives have been reported to possess
antimicrobial properties. The long alkyl chain of N-(hydroxymethyl)nonanamide could
facilitate its interaction with and disruption of microbial cell membranes. Furthermore, N-
hydroxyamide derivatives have been investigated as inhibitors of the bacterial enzyme LpxC,
which is essential for the biosynthesis of lipopolysaccharide in Gram-negative bacteria.[4]

Anti-inflammatory Effects: Certain fatty acid derivatives are known to have anti-inflammatory
properties.[5] The potential for N-(hydroxymethyl)nonanamide to modulate inflammatory
pathways warrants investigation.

Anticancer Potential: N-hydroxyamide derivatives are a well-known class of histone
deacetylase (HDAC) inhibitors, which have emerged as a promising class of anticancer
agents. While N-(hydroxymethyl)nonanamide is not a classic hydroxamic acid, its
structural similarity to some N-hydroxyamide compounds suggests that it could be explored
for antiproliferative activity.

Potential Industrial and Material Science
Applications

Beyond the pharmaceutical realm, the physicochemical properties of N-
(hydroxymethyl)nonanamide suggest its utility in other industrial applications.

Lubricants and Slip Agents: Fatty amides are widely used as lubricants and slip agents in the
plastics and rubber industries due to their ability to reduce friction.[6] The long hydrocarbon
tail of N-(hydroxymethyl)nonanamide would contribute to this property.

Surfactants and Emulsifiers: The amphiphilic nature of this molecule, with a hydrophobic
alkyl chain and a hydrophilic hydroxymethyl-amide headgroup, suggests its potential as a
surfactant or emulsifying agent.

Cross-linking and Resin Formulation: The N-hydroxymethyl group is a reactive moiety that
can undergo condensation reactions, particularly under acidic conditions or at elevated
temperatures. This makes N-(hydroxymethyl)nonanamide a potential cross-linking agent
for various polymers and resins, for instance, in the formulation of coatings, adhesives, and
textiles.[7]
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Future Directions and Research Imperatives

The technical landscape for N-(hydroxymethyl)nonanamide is largely uncharted territory,
presenting a fertile ground for novel research and development. Key areas for future
investigation include:

o Definitive Synthesis and Characterization: The development and publication of a robust and
reproducible synthetic protocol, along with comprehensive characterization data (NMR, IR,
MS, and elemental analysis), is the first critical step.

 Biological Screening: A broad-based biological screening of N-
(hydroxymethyl)nonanamide against a panel of microbial strains, cancer cell lines, and
inflammatory markers would provide the first direct evidence of its bioactivity.

o Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies should focus on elucidating the underlying mechanism of action.

o Material Science Applications: A systematic evaluation of its properties as a lubricant,
surfactant, or cross-linking agent in various material formulations could unlock its industrial
potential.

Conclusion

N-(hydroxymethyl)nonanamide (CAS 130535-83-0) represents a molecule with significant
untapped potential. While direct experimental data is currently scarce, a comprehensive
analysis of its structural analogues provides a compelling rationale for its further investigation.
Its unique combination of a fatty amide backbone and a reactive N-hydroxymethyl group
positions it as a promising candidate for a diverse range of applications, from novel
therapeutics to advanced materials. This guide serves as a foundational resource to stimulate
and guide future research into this intriguing chemical entity.

References

A comprehensive list of references will be compiled upon the availability of more specific
literature. The inferences in this guide are based on general principles of organic chemistry and
the known properties of the following classes of compounds:
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N-(hydroxymethylene)thioamides: For synthetic methodology.[3]
Fatty Acid Amides: For potential industrial applications and general biological properties.[6]

N-Hydroxyamide Derivatives: For potential therapeutic applications, particularly as enzyme
inhibitors.[4][8]

Long-Chain Fatty Acid Derivatives: For potential anti-inflammatory and antimicrobial
activities.[5]

N-Methylol Compounds: For cross-linking and resin applications.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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